Cas no 2171624-34-1 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid
• CAS No: 2171624-34-1
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6062566
• PubChem ID: 165543679
• Update Time: 2025-05-19

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pent-4-ynoic acid
• 2171624-34-1
• EN300-1502131

• Inchi： 1S/C27H28N2O5/c1-2-7-24(26(31)32)29-25(30)15-17-12-13-18(14-17)28-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h1,3-6,8-11,17-18,23-24H,7,12-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JQNMYSFQHRQVST-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(NC(C(=O)O)CC#C)=O)C1)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid

Introduction to 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid (CAS No. 2171624-34-1)

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid, identified by its CAS number 2171624-34-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pentynoic acid moiety linked to a cyclopentylacetamide group. The presence of a 9H-fluoren-9-ylmethoxycarbonyl substituent further enhances its molecular complexity, making it a subject of intense interest for researchers exploring novel therapeutic applications.

The structural composition of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid suggests potential biological activity, particularly in the context of enzyme inhibition and receptor binding. The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protective group in peptide synthesis, but in this context, it serves as a key pharmacophore that may influence the compound's interactions with biological targets. The cyclopentylacetamide moiety is another critical feature, often found in bioactive molecules due to its ability to modulate solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies have indicated that the pentynoic acid component may interact with specific amino acid residues in protein targets, potentially leading to allosteric modulation or covalent binding. This has opened up new avenues for drug discovery, particularly in the treatment of inflammatory diseases and cancer. The fluorenyl moiety, while primarily known for its fluorescence properties in materials science, has also been explored for its potential role in enhancing drug delivery systems and improving bioavailability.

In the realm of medicinal chemistry, the synthesis of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid has been optimized using state-of-the-art synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the complex framework efficiently. The use of protecting groups like Fmoc has allowed for selective functionalization at key positions, ensuring high yields and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

The pharmacological profile of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid is still under investigation, but preliminary data suggest promising activities against several disease targets. For instance, its structure resembles known inhibitors of proteases involved in cancer progression, such as matrix metalloproteinases (MMPs). Additionally, the fluorenylmethoxycarbonyl group may enhance the compound's interaction with cellular receptors, potentially leading to improved therapeutic efficacy. Preclinical studies are ongoing to elucidate its exact mechanism of action and to identify any potential side effects or toxicities.

The development of novel drug candidates often involves collaboration between academic researchers and industry scientists. 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pent-4-ynoic acid exemplifies this collaborative approach, with synthetic chemists working alongside biologists to test its biological activity. High-throughput screening (HTS) techniques have been employed to rapidly assess its efficacy against a wide range of targets, while structural biology methods such as X-ray crystallography are being used to visualize how it interacts with proteins at an atomic level.

The future prospects for 2-{2-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclopentylacetamido}pent -4 -ynoic acid are bright, with several potential applications emerging from ongoing research. Its unique structural features make it a versatile scaffold for further derivatization, allowing chemists to fine-tune its properties for specific therapeutic needs. Additionally, advances in drug delivery systems may enable more targeted administration of this compound, reducing side effects and improving patient outcomes.

In conclusion, 2-{2 -3 -({( 9 H -fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) c y c l o p e n t y l a c e t a m i d o } p e n - 4 - y n o i c a c i d (CAS No. 2171624 -34 -1) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities position it as a valuable candidate for further development into novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make meaningful contributions to human health.